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Compound of Interest

Compound Name: Methyl 3-aminobenzoate

Cat. No.: B107801

Methyl 3-aminobenzoate is an organic compound featuring a benzene ring substituted with an
amino group and a methyl ester.[1] Its structure lends itself to a variety of chemical
transformations, making it a valuable intermediate in the synthesis of pharmaceuticals and
other complex organic molecules.[2][3]

A comprehensive list of its synonyms and identifiers is provided below for clear identification
and cross-referencing in literature and chemical databases.

Identifier Type Value

IUPAC Name methyl 3-aminobenzoate[4]
CAS Number 4518-10-9[4]

Molecular Formula CsHaNO2[4]

3-Aminobenzoic acid methyl ester[5], Methyl m-
Common Synonyms aminobenzoate[4], 3-

(Methoxycarbonyl)aniline[1][6]

Physicochemical and Spectroscopic Data

The physical and spectral characteristics of a compound are crucial for its identification,
purification, and use in experimental settings. The following tables summarize the key
physicochemical and spectroscopic data for Methyl 3-aminobenzoate.

Physicochemical Properties
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Property Value Reference(s)

Molecular Weight 151.16 g/mol [4]

Light beige to brown crystalline
Appearance [21[7]
powder or crystals

Melting Point 50-54 °C [8]
Boiling Point 281.5 °C at 760 mmHg [8]
Density 1.2+0.1 g/lcm3 [8]
Solubility Slightly soluble in water [2]
Flash Point 140.4 °C [8]
logP (o/w) 1.010 (est) [9]

Spectroscopic Data

Technique Key Data Points Reference(s)

o (ppm): 7.41-7.34 (m), 7.198

1H NMR (CDCls) (d), 6.841 (d), 3.872 (s), 3.72 [10]
(s)

13C NMR 4 (ppm): 167.2 (C=0) [6]
v (cm~1): 3450, 3350 (N-H

Infrared (IR) [6]
stretch)

Mass Spectrometry (MS) m/z: 151 (M™) [6]

Synthesis of Methyl 3-aminobenzoate

A common and efficient method for the laboratory synthesis of Methyl 3-aminobenzoate is the
Fischer esterification of 3-aminobenzoic acid.[7]

Experimental Protocol: Fischer Esterification

Materials:
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e 3-Aminobenzoic acid

e Methanol (MeOH)

e Thionyl chloride (SOCI2) or concentrated Sulfuric acid (H2SOa4)
o Saturated aqueous sodium bicarbonate (NaHCOs) solution

o Ethyl acetate (EtOAC)

¢ Anhydrous magnesium sulfate (MgSOQOa)

Procedure:

 In a round-bottom flask equipped with a reflux condenser, dissolve 3-aminobenzoic acid (1
equivalent) in excess methanol.[7]

e Cool the mixture to 0°C in an ice bath.[7]

» Slowly add thionyl chloride (2.5 equivalents) or a catalytic amount of concentrated sulfuric
acid dropwise to the stirred solution.[7][11]

o Reflux the reaction mixture for 24 hours.[11]
» Monitor the reaction progress by thin-layer chromatography (TLC).

e Upon completion, cool the mixture and remove the excess methanol under reduced
pressure.[7]

o Neutralize the residue by slowly adding a saturated aqueous solution of sodium bicarbonate
until effervescence ceases.[7]

o Extract the aqueous mixture with ethyl acetate (3x volume).[7]
o Combine the organic layers and dry over anhydrous magnesium sulfate.[7]

« Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude
Methyl 3-aminobenzoate.[7]
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e The crude product can be further purified by column chromatography.

Role in Chemical Synthesis and Drug Discovery

Methyl 3-aminobenzoate serves as a crucial building block in the synthesis of a wide range of
organic molecules.[3] Its amino and ester functionalities allow for diverse chemical
modifications, making it a valuable starting material for the preparation of more complex
structures.

While there are no widely reported direct signaling pathways associated with Methyl 3-
aminobenzoate itself, its structural analogs and derivatives have shown biological activity. For
instance, Ethyl 3-aminobenzoate is known to act as a sodium channel blocker.[12]
Furthermore, related compounds like Methyl 3-Amino-2-Fluorobenzoate are key intermediates
in the synthesis of targeted cancer therapies.[5] This highlights the importance of the
aminobenzoate scaffold in medicinal chemistry.

Visualized Workflows and Logical Relationships

To illustrate the synthetic and conceptual utility of Methyl 3-aminobenzoate, the following
diagrams are provided.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b107801?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/4518-10-9.html
https://www.benchchem.com/product/b107801?utm_src=pdf-body
https://www.benchchem.com/product/b107801?utm_src=pdf-body
https://www.apexbt.com/ethyl-3-aminobenzoate-methanesulfonate.html
https://www.nbinno.com/article/pharmaceutical-intermediates/expert-insights-synthesis-application-methyl-3-amino-2-fluorobenzoate
https://www.benchchem.com/product/b107801?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Synthesis of Methyl 3-aminobenzoate

. . . Acid Catalyst
3-Aminobenzoic Acid Methanol (SOC2 or H2S04)
//?:atalyzes
Y »

(Reflux)

Esterification Reaction

l

Work-up and Purification

l

Methyl 3-aminobenzoate

Click to download full resolution via product page

Caption: Synthetic workflow for Methyl 3-aminobenzoate.
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Role as a Chemical Building Block
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Caption: Logical relationships of Methyl 3-aminobenzoate in synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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